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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Strontium bromide monohydrate
(SrBr₂·H₂O), a compound of growing interest in various scientific fields. This document

furnishes detailed information on its chemical identifiers, physicochemical properties, and

experimental protocols for its synthesis and characterization, tailored for a scientific audience.

Chemical Identifiers and Nomenclature
Strontium bromide exists in several forms, primarily as an anhydrous salt, a monohydrate, and

a hexahydrate. Accurate identification is crucial for experimental reproducibility. The primary

identifier for Strontium bromide monohydrate is CAS number 14519-13-2.[1] It is important

to distinguish this from the CAS numbers for the anhydrous form (10476-81-0) and the

hexahydrate (7789-53-9).[2]

A summary of the key identifiers for Strontium bromide monohydrate and its related

compounds is presented in Table 1.
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Identifier
Strontium Bromide
Monohydrate

Strontium Bromide
Anhydrous

Strontium Bromide
Hexahydrate

CAS Number 14519-13-2[1] 10476-81-0[3] 7789-53-9[4]

PubChem CID 17749157[5] 25302[6] 165644[4]

EC Number - 233-969-5[2][3] 629-397-4[4]

UNII - 1NG558X5VJ[2] 7I32N2UD6W[4]

InChI Key
NGCOUPFTCAQKJM

-UHFFFAOYSA-L[1]

YJPVTCSBVRMESK-

UHFFFAOYSA-L[2]

FLMJUJXBFKFYOZ-

UHFFFAOYSA-L[7]

Molecular Formula SrBr₂·H₂O SrBr₂[8] SrBr₂·6H₂O[4]

IUPAC Name
strontium;dibromide;h

ydrate[5]
Strontium bromide[2]

strontium;dibromide;h

exahydrate[4]

Physicochemical Properties
The physicochemical properties of strontium bromide and its hydrates are essential for their

application in research and development. A comparative summary of these properties is

provided in Table 2.

Property
Strontium Bromide
Monohydrate

Strontium Bromide
Anhydrous

Strontium Bromide
Hexahydrate

Molecular Weight 265.44 g/mol [5] 247.43 g/mol [6] 355.52 g/mol [4]

Appearance
White crystalline

powder

White, odorless,

crystalline powder[9]

White hygroscopic

crystals or crystalline

powder

Density - 4.216 g/cm³ 2.386 g/cm³[2]

Melting Point Decomposes 643 °C 88.2 °C[10]

Solubility Soluble in water

Soluble in water,

ethanol; Insoluble in

ether[2]

Soluble in water
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Experimental Protocols
The synthesis of Strontium bromide monohydrate is typically a two-step process involving

the initial synthesis of the hexahydrate form, followed by a controlled dehydration.

Synthesis of Strontium Bromide Hexahydrate
(SrBr₂·6H₂O)
Strontium bromide hexahydrate can be synthesized by reacting Strontium carbonate (SrCO₃)

or Strontium hydroxide (Sr(OH)₂) with hydrobromic acid (HBr).[1][2]

Reaction using Strontium Carbonate: SrCO₃(s) + 2HBr(aq) → SrBr₂(aq) + H₂O(l) + CO₂(g)[1]

Reaction using Strontium Hydroxide: Sr(OH)₂(aq) + 2HBr(aq) → SrBr₂(aq) + 2H₂O(l)[1]

Detailed Methodology:

Reactant Preparation: Prepare a stoichiometric amount of either Strontium carbonate or

Strontium hydroxide.

Reaction: Slowly add hydrobromic acid to the strontium salt under constant stirring. The

reaction with strontium carbonate will evolve carbon dioxide gas. Ensure the reaction is

carried out in a well-ventilated fume hood.

Crystallization: Once the reaction is complete, the resulting solution contains aqueous

Strontium bromide. The hexahydrate can be crystallized from this solution by slow

evaporation at room temperature.[10]

Purification: The resulting crystals can be purified by recrystallization from water.[9]

Preparation of Strontium Bromide Monohydrate
(SrBr₂·H₂O)
The monohydrate is obtained through the controlled dehydration of the hexahydrate.

Dehydration Reaction: SrBr₂·6H₂O(s) → SrBr₂·H₂O(s) + 5H₂O(g)

Detailed Methodology:
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Drying: Place the synthesized Strontium bromide hexahydrate crystals in a circulating air

oven.

Heating: Heat the sample at a controlled temperature. It has been demonstrated that heating

at 70°C for several hours is effective for this conversion.[1][11] Another source suggests that

heating at 100°C in the air will also yield the monohydrate.[1]

Monitoring: The conversion to the monohydrate can be confirmed by monitoring the mass

loss corresponding to the removal of five water molecules.[11]

Further Dehydration: It is crucial to control the temperature, as further heating to 180°C will

result in the formation of the anhydrous form.[1][2]

Characterization
Crystal Structure Analysis
The crystal structure of Strontium bromide monohydrate and its anhydrous form has been

elucidated using X-ray diffraction techniques.[1][12] The anhydrous α-form of Strontium

bromide possesses a tetragonal crystal system with the space group P4/n.[1][2]

Logical Workflow
The following diagram illustrates the synthesis and dehydration pathway for producing

Strontium bromide monohydrate.

Synthesis of Hexahydrate

Dehydration

Strontium Carbonate (SrCO₃) Reaction in Aqueous Solution

Hydrobromic Acid (HBr)

Aqueous SrBr₂·6H₂O Crystallization SrBr₂·6H₂O Crystals Heating at 100°C Strontium Bromide
Monohydrate (SrBr₂·H₂O) Heating at 180°C Anhydrous Strontium

Bromide (SrBr₂)

Click to download full resolution via product page

Caption: Synthesis and dehydration pathway of Strontium bromide hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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